2-chloro-N-[2-(phenylamino)phenyl]pyridine-4-carboxamide

• IUPAC Name: N-(2-anilinophenyl)-2-chloropyridine-4-carboxamide
• InChI: InChI=1S/C18H14ClN3O/c19-17-12-13(10-11-20-17)18(23)22-16-9-5-4-8-15(16)21-14-6-2-1-3-7-14/h1-12,21H,(H,22,23)
• InChI Key: IWEZLJSQJMZXNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=CC=CC=C2NC(=O)C3=CC(=NC=C3)Cl
• Molecular Formula: C18H14ClN3O
• Molecular Weight: 323.8 g/mol

Description

The compound “2-chloro-N-[2-(phenylamino)phenyl]pyridine-4-carboxamide” is a complex organic molecule that contains a pyridine ring, an amide group, and a phenylamino group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a pyridine ring, an amide group, and a phenylamino group would contribute to its three-dimensional structure.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of reactions. For example, the amide group could participate in hydrolysis or condensation reactions, and the pyridine ring could undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups like the amide could affect its solubility, and the aromatic rings could contribute to its stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, it might interact with specific proteins or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the conditions under which it’s used.

Future Directions

The future research directions for this compound could include exploring its potential uses, studying its reactivity under different conditions, and investigating its biological activity.